lithium(1+) (3R)-6-hydroxy-3-methylhexanoate
Overview
Description
Lithium(1+) (3R)-6-hydroxy-3-methylhexanoate is an organometallic compound that combines lithium with a hydroxy-methylhexanoate ligand. This compound is of interest due to its potential applications in various fields, including chemistry, biology, and industry. The presence of lithium, a highly reactive alkali metal, and the hydroxy-methylhexanoate ligand, which provides specific structural and functional properties, makes this compound unique.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium(1+) (3R)-6-hydroxy-3-methylhexanoate typically involves the reaction of lithium hydroxide with (3R)-6-hydroxy-3-methylhexanoic acid. The reaction is carried out in an inert atmosphere to prevent the oxidation of lithium. The reaction conditions include:
Temperature: Typically conducted at room temperature.
Solvent: Anhydrous solvents such as tetrahydrofuran (THF) or diethyl ether are commonly used.
Reaction Time: The reaction is usually complete within a few hours.
Industrial Production Methods
On an industrial scale, the production of this compound involves similar synthetic routes but with optimized conditions for large-scale production. This includes:
Continuous Flow Reactors: To ensure consistent quality and yield.
Purification: Techniques such as recrystallization or chromatography are used to purify the compound.
Chemical Reactions Analysis
Types of Reactions
Lithium(1+) (3R)-6-hydroxy-3-methylhexanoate undergoes various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a ketone or carboxylic acid.
Reduction: The compound can be reduced to form different lithium alkoxides.
Substitution: The lithium ion can be substituted with other metal ions or organic groups.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
Substitution: Conditions vary depending on the substituent but often involve the use of organometallic reagents.
Major Products Formed
Oxidation: Formation of (3R)-6-oxo-3-methylhexanoate.
Reduction: Formation of lithium alkoxides.
Substitution: Formation of various organometallic compounds.
Scientific Research Applications
Lithium(1+) (3R)-6-hydroxy-3-methylhexanoate has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in polymerization reactions.
Biology: Investigated for its potential role in modulating biological pathways involving lithium ions.
Medicine: Studied for its potential therapeutic effects in neurodegenerative diseases due to lithium’s known neuroprotective properties.
Industry: Used in the production of specialty chemicals and materials, including advanced battery technologies.
Mechanism of Action
The mechanism of action of lithium(1+) (3R)-6-hydroxy-3-methylhexanoate involves the interaction of lithium ions with various molecular targets. Key pathways include:
Inhibition of Glycogen Synthase Kinase-3 (GSK-3): Lithium ions inhibit GSK-3, a key enzyme involved in various cellular processes, leading to neuroprotective effects.
Modulation of Inositol Monophosphatase (IMPase): Lithium ions inhibit IMPase, affecting inositol phosphate metabolism and impacting cellular signaling pathways.
Comparison with Similar Compounds
Lithium(1+) (3R)-6-hydroxy-3-methylhexanoate can be compared with other lithium-containing compounds such as:
Lithium Carbonate: Commonly used in the treatment of bipolar disorder.
Lithium Chloride: Used in various chemical syntheses.
Lithium Hydroxide: Used in the production of lithium greases and as a precursor for other lithium compounds.
Uniqueness
The uniqueness of this compound lies in its specific structural properties and the presence of the hydroxy-methylhexanoate ligand, which imparts distinct reactivity and functional characteristics compared to other lithium compounds.
Conclusion
This compound is a versatile compound with significant potential in various scientific and industrial applications. Its unique properties and reactivity make it a valuable subject of study in the fields of chemistry, biology, medicine, and industry.
Properties
CAS No. |
2639392-84-8 |
|---|---|
Molecular Formula |
C7H13LiO3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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